N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C24H21FN2O2S/c25-19-9-12-21(13-10-19)30-16-23(28)26-20-11-8-17-7-4-14-27(22(17)15-20)24(29)18-5-2-1-3-6-18/h1-3,5-6,8-13,15H,4,7,14,16H2,(H,26,28)
• InChI Key: VOXQAPXPJMZQPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)CSC3=CC=C(C=C3)F)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H21FN2O2S
• Molecular Weight: 420.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide, also known as BTQ-7, is a chemical compound that has been synthesized for scientific research purposes. It is a potential drug candidate that has shown promising results in various studies.

Mechanism of Action

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide exerts its therapeutic effects by inhibiting the activity of specific enzymes and proteins in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. In addition, it has been found to inhibit the activity of heat shock protein 90 (HSP90), which is a protein that plays a role in cancer cell growth and survival.
Biochemical and Physiological Effects:
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide has been shown to have various biochemical and physiological effects in the body. It has been found to reduce oxidative stress and inflammation, which are known to contribute to the development of various diseases. In addition, it has been shown to modulate the immune system by regulating the activity of immune cells such as T cells and macrophages.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide in lab experiments is its specificity for certain enzymes and proteins, which allows for targeted inhibition. In addition, it has been shown to have low toxicity in animal studies. However, one limitation is the lack of clinical data, which makes it difficult to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide. One direction is to further investigate its potential therapeutic effects in various diseases. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, more studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide can be synthesized by the reaction of 1-benzoyl-1,2,3,4-tetrahydroquinoline-7-carboxylic acid with 4-fluorothiophenol in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide has been studied for its potential therapeutic effects in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-tumor activity by inhibiting the growth of cancer cells. In addition, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.